Ethyl 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(4-chloro-3-nitrophenyl)sulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C14H17ClN2O6S/c1-2-23-14(18)10-5-7-16(8-6-10)24(21,22)11-3-4-12(15)13(9-11)17(19)20/h3-4,9-10H,2,5-8H2,1H3
• InChI Key: DFDILNXJBYMJGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H17ClN2O6S
• Molecular Weight: 376.8 g/mol

Description

Ethyl 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-piperidinecarboxylate (ECPC) is a synthetic organic compound that is used in a variety of scientific research applications. ECPC is a colorless, crystalline solid that is soluble in water and ethanol. It is a versatile compound that has a wide range of uses in laboratory experiments and has been used in a variety of studies.

Scientific Research Applications

Genotoxicity Studies

Compounds similar to Ethyl 1-[(4-chloro-3-nitrophenyl)sulfonyl]-4-piperidinecarboxylate, such as 1-Ethyl-1-nitrosourea (ENU), have been extensively used in genotoxicity studies. ENU is a potent ethylating agent known for its mutagenic properties across various organisms, from viruses to mammals. It induces tumors and is a valuable tool in mutation research, primarily because of its ability to produce significant levels of alkylation at key positions in DNA, leading to various base substitutions. However, its use is restricted to research purposes due to its potent mutagenic properties (Shibuya & Morimoto, 1993).